Cas no 35295-57-9 (Cyclopropane, trans-1,2-diethynyl-)

• Product Name: Cyclopropane, trans-1,2-diethynyl-
• CAS No: 35295-57-9
• MF: C₇H₆
• MW: 90.1225419044495
• CID: 920159
• Update Time: 2023-08-03

Cyclopropane, trans-1,2-diethynyl- Chemical and Physical Properties

Names and Identifiers

• cyclopropane, trans-1,2-diethynyl-
• Cyclopropane, cis-1,2-diethynyl-
• 1,2-diethynylcyclopropane
• Cyclopropane,cis-1,2-diethynyl-
• Cyclopropane, trans-1,2-diethynyl-

• Inchi： 1S/C7H6/c1-3-6-5-7(6)4-2/h1-2,6-7H,5H2
• InChI Key： WFICLMYHCKJIFK-UHFFFAOYSA-N
• SMILES： C1(C#C)CC1C#C

Computed Properties

• Exact Mass: 90.047
• Monoisotopic Mass: 90.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.93
• Boiling Point: 76.4°C at 760 mmHg
• Flash Point: °C